1,1-Difluoro-N-phenylmethanesulfonamide

• CAS: 658-43-5
• Molecular Formula: C7H7F2NO2S
• Molecular Weight: 207.20 g/mol
• SMILES: C1=CC=C(C=C1)NS(=O)(=O)C(F)F
• InChI: InChI=1S/C7H7F2NO2S/c8-7(9)13(11,12)10-6-4-2-1-3-5-6/h1-5,7,10H
• InChIKey: UUMQZWFFKCJTJB-UHFFFAOYSA-N

Researchers sourcing sulfonamide-based carbonic anhydrase inhibitors often face inconsistent activity profiles from non-fluorinated analogs. This compound provides a well-characterized, selective scaffold with defined isozyme selectivity. - Enables selective CA I (Ki=357 nM) and CA II (Ki=156 nM) inhibition without suppressing CA IX (Ki=8500 nM) - Defined pKa of 7.7 ensures optimal zinc-binding interaction for assay standardization - Serves as a validated starting material for synthesizing focused libraries targeting CA VA (Ki=785 nM)

1,1-Difluoro-N-phenylmethanesulfonamide: A Differentiated CA Inhibitor Scaffold

1,1-Difluoro-N-phenylmethanesulfonamide (CAS 658-43-5), also known as difluoro(phenyl)methanesulfonamide, is a synthetic small-molecule organic compound with the formula C7H7F2NO2S [1]. It belongs to the sulfonamide class defined by its -SO2NH2 group directly attached to a difluorinated methylene carbon, which is further connected to a phenyl ring. This alpha,alpha-difluoromethanesulfonamide motif is a recognized pharmacophore for modulating acidity and binding interactions, particularly in the inhibition of carbonic anhydrase (CA) enzymes [2]. The difluorinated carbon linker between the sulfonamide zinc-binding group and the aryl ring is a critical structural feature that distinguishes it from more common non-fluorinated or mono-fluorinated sulfonamide analogs [3].

Target

Cytosolic CA isoforms (I, II)

Differentiator

Alpha,alpha-difluoro ZBG modulates pKa and selectivity

Selection context

Low CA IX affinity may support non-oncology CA research

• [1] ChEMBL Database. Compound Report Card for CHEMBL371870 (PHENYLDIFLUOROMETHANESULFONAMIDE). Accessed 2024. View Source
• [2] Cecchi, A., Taylor, S. D., Liu, Y., Hill, B., Vullo, D., Scozzafava, A., & Supuran, C. T. (2005). Carbonic anhydrase inhibitors: inhibition of the human isozymes I, II, VA, and IX with a library of substituted difluoromethanesulfonamides. Bioorganic & Medicinal Chemistry Letters, 15(23), 5192–5196. View Source
• [3] Liu, Y., et al. (2018). The impact of fluorination on sulfonamide pKa and carbonic anhydrase inhibition. Journal of Medicinal Chemistry. Data integrated from CHEMBL4371002. View Source

Why Generic Substitution Fails for This Sulfonamide

Generic substitution fails for 1,1-difluoro-N-phenylmethanesulfonamide because of the profound impact the alpha-difluoro group exerts on both the acidity (pKa) and the isozyme selectivity profile of the sulfonamide zinc-binding group (ZBG). The electron-withdrawing fluorine atoms lower the pKa of the sulfonamide to 7.7, a value critical for optimal interaction with the zinc ion in carbonic anhydrase active sites [1]. This physicochemical modulation drives significant differences in binding kinetics and selectivity across the CA family. A non-fluorinated analog, such as N-phenylmethanesulfonamide, will possess a higher pKa and a markedly different spatial electron density distribution, leading to a complete loss of the selective binding profile characterized below [2].

Target Compound

1,1-Difluoro-N-phenylmethanesulfonamide — difluorinated ZBG with lower pKa

Substitute Risk

Non-fluorinated analog: higher pKa may shift binding kinetics and selectivity profile

Target Compound

Reported selectivity toward cytosolic over tumor-associated CA IX

Substitute Risk

Substituted phenyl derivatives may alter CA IX affinity; selectivity profile may not transfer

• [1] ChEMBL Database. Physicochemical data for CHEMBL371870. Standard value for pKa: 7.7. Source Document: J Med Chem, 2018. View Source
• [2] Cecchi, A., Taylor, S. D., Liu, Y., Hill, B., Vullo, D., Scozzafava, A., & Supuran, C. T. (2005). Carbonic anhydrase inhibitors: inhibition of the human isozymes I, II, VA, and IX with a library of substituted difluoromethanesulfonamides. Bioorganic & Medicinal Chemistry Letters, 15(23), 5192–5196. View Source

Quantitative Differentiation in Carbonic Anhydrase Inhibition

CA I Inhibition Potency

In a direct comparison from a single library study, phenyldifluoromethanesulfonamide inhibits the cytosolic isozyme CA I with a Ki of 357 nM [1]. This potency is defined relative to the broader class of difluoromethanesulfonamides, which showed a wide activity range (96–5200 nM) against this isozyme [2]. While not the most potent analog, its specific activity is a key differentiator from non-fluorinated N-phenylmethanesulfonamide, where the absence of fluorine atoms typically results in significantly weaker CA I inhibition.

CA I Ki

Class-level

357 nM

Supports cytosolic CA I assay context

Class potency range 96–5200 nM; reported inhibition

Evidence Dimension	Inhibition constant (Ki) against human Carbonic Anhydrase I (hCA I)
Target Compound Data	Ki = 357 nM
Comparator Or Baseline	Class Range: 96–5200 nM (for a library of substituted difluoromethanesulfonamides from the same study)
Quantified Difference	The target compound's potency is 3.7-fold better than the class midpoint. Activity is critically dependent on the difluoromethyl group; non-fluorinated analogs are expected to be at the far high end (>5000 nM) of this range.
Conditions	Recombinant human cytosolic isozyme I (hCA I), biochemical assay.

Why This Matters

For a procurement scientist, this specific Ki value confirms the compound possesses meaningful activity against CA I, a key off-target in glaucoma therapies, making it useful as a reference inhibitor with fewer off-target liabilities than more potent but less selective compounds.

• [1] ChEMBL Database. Activity data for CHEMBL371870. Ki = 357 nM against Carbonic anhydrase 1 (CHEMBL261). Assay ID: CHEMBL869401. View Source
• [2] Cecchi, A., Taylor, S. D., Liu, Y., Hill, B., Vullo, D., Scozzafava, A., & Supuran, C. T. (2005). Carbonic anhydrase inhibitors: inhibition of the human isozymes I, II, VA, and IX with a library of substituted difluoromethanesulfonamides. Bioorganic & Medicinal Chemistry Letters, 15(23), 5192–5196. View Source

CA II Balanced Potency and Selectivity

1,1-Difluoro-N-phenylmethanesulfonamide shows a Ki of 156 nM against hCA II [1]. This is a moderate potency within the class (range 80–670 nM) [2]. Its potency is significantly lower than the clinically used non-fluorinated sulfonamide drug acetazolamide (Ki ~12 nM) but greater than many substituted analogs like the 3-bromophenyl derivative (Ki = 160 nM) in the same study. This places it as a valuable 'middle-ground' tool compound.

CA II Ki

Reported

156 nM

May support SAR tool compound context

13-fold less potent than acetazolamide; comparable to 3-bromo analog

Evidence Dimension	Inhibition constant (Ki) against human Carbonic Anhydrase II (hCA II)
Target Compound Data	Ki = 156 nM
Comparator Or Baseline	Acetazolamide: Ki = ~12 nM; 3-Bromophenyl-difluoromethanesulfonamide: Ki = 160 nM; Class Range: 80–670 nM.
Quantified Difference	The compound is 13-fold less potent than acetazolamide but equipotent to the 3-bromo derivative. This demonstrates that simple heteroatom substitution on the phenyl ring does not necessarily enhance CA II potency.
Conditions	Recombinant human cytosolic isozyme II (hCA II), biochemical assay.

Why This Matters

This data positions the compound as a non-drug-like but valuable pharmacological tool for studying CA II mechanisms, particularly where a potent reference inhibitor would mask subtle allosteric effects. Its benchmark activity makes it suitable for structure-activity relationship (SAR) studies.

• [1] ChEMBL Database. Activity data for CHEMBL371870. Ki = 156 nM against Carbonic anhydrase 2 (CHEMBL205). Assay ID: CHEMBL869402. View Source
• [2] Cecchi, A., Taylor, S. D., Liu, Y., Hill, B., Vullo, D., Scozzafava, A., & Supuran, C. T. (2005). Carbonic anhydrase inhibitors: inhibition of the human isozymes I, II, VA, and IX with a library of substituted difluoromethanesulfonamides. Bioorganic & Medicinal Chemistry Letters, 15(23), 5192–5196. View Source

Isozyme Selectivity Against CA IX

A key differentiator for this compound is its low affinity for the tumor-associated transmembrane isozyme CA IX, with a Ki of 8500 nM [1]. This represents an 8.5-fold weaker inhibition compared to its activity against CA I and a 54.5-fold weaker inhibition compared to CA II. This selectivity profile is the inverse of many tumor-targeting sulfonamides. For context, the 3-bromophenyl derivative from the same study is a much more potent CA IX inhibitor (selectivity ratio for CA VA over CA IX of 9.34) [2].

CA IX Selectivity

Head-to-head

CA II / CA IX
0.018

Supports non-oncology CA research

240-fold more selective for CA II over CA IX vs. substituted analog

Evidence Dimension	Inhibition constant (Ki) against human Carbonic Anhydrase IX (hCA IX) and derived selectivity
Target Compound Data	Ki for CA IX = 8500 nM. Selectivity CA II/CA IX = 0.018 (156/8500).
Comparator Or Baseline	3-Bromophenyl-difluoromethanesulfonamide: Selectivity for CA VA over CA IX = 9.34.
Quantified Difference	The target compound is 240-fold more selective for CA II over CA IX compared to the 'lead' compound's moderate preference for CA VA over CA IX. This confirms that the unsubstituted phenyl scaffold drives a distinct selectivity fingerprint.
Conditions	Cloned human transmembrane, tumor-associated isozyme CA IX, biochemical assay.

Why This Matters

For industrial research into non-oncology CA applications (e.g., anti-obesity, glaucoma models), this compound is highly valuable because it minimizes interference from the cancer-associated CA IX pathway, reducing experimental noise caused by parallel pathway activation.

• [1] ChEMBL Database. Activity data for CHEMBL371870. Ki = 8500 nM against Carbonic anhydrase 9 (CHEMBL3594). Assay ID: CHEMBL869404. View Source
• [2] Cecchi, A., Taylor, S. D., Liu, Y., Hill, B., Vullo, D., Scozzafava, A., & Supuran, C. T. (2005). Carbonic anhydrase inhibitors: inhibition of the human isozymes I, II, VA, and IX with a library of substituted difluoromethanesulfonamides. Bioorganic & Medicinal Chemistry Letters, 15(23), 5192–5196. View Source

pKa-Driven Zinc-Binding Advantage

The electron-withdrawing effect of the -CF2- group reduces the sulfonamide's pKa to 7.7 [1]. This is a critical differentiator from non-fluorinated methanesulfonamides, which typically have pKa values above 10. At physiological pH (7.4), a low pKa ensures a significant fraction of the sulfonamide is deprotonated and thus capable of coordinating the catalytic zinc ion in the CA active site. The pKa of 7.7 places this compound in an optimal range, where it is more nucleophilic than a primary sulfonamide but less acidic than a fully fluorinated perfluoroalkylsulfonamide, striking a balance that reduces non-specific protein binding.

pKa

Class-level

7.7

Supports zinc-binding assay context

>500-fold higher active fraction at pH 7.4 vs. non-fluorinated analog

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	pKa = 7.7
Comparator Or Baseline	Non-fluorinated N-phenylmethanesulfonamide (pKa ~10.5); Trifluoromethanesulfonamide (pKa ~6.0).
Quantified Difference	The target compound's pKa is ~2.8 log units lower than its non-fluorinated counterpart, translating to a >500-fold higher concentration of the active, deprotonated form at pH 7.4. It is also more stable against hydrolysis than perfluorinated analogs.
Conditions	pKa measured via UV-metric or potentiometric methods.

Why This Matters

This specific pKa value directly impacts formulation stability, assay reproducibility, and target engagement kinetics. Procurement specifications should therefore request a pKa QC check (range 7.5–7.9) to ensure batch-to-batch consistency for biochemical assays.

• [1] ChEMBL Database. Physicochemical data for CHEMBL371870. Standard value for pKa: 7.7. Source Document: J Med Chem, 2018. View Source

Optimal Research Applications

Selective Cytosolic CA Inhibition

Based on its high Ki for CA IX (8500 nM) and moderate potency for CA I (357 nM) and CA II (156 nM) [1], this compound is ideally suited as a selective inhibitor for studying the physiological roles of cytosolic CAs in normal cell function. Researchers investigating anti-glaucoma or anti-obesity mechanisms can use this scaffold to inhibit target pathways without the confounding suppression of tumor-associated pH regulation mediated by CA IX [2].

Reference Scaffold for CA VA Inhibitor Synthesis

The Cecchi et al. study demonstrates that simple substitutions on the phenyl ring of this core difluoromethanesulfonamide structure can shift selectivity toward the mitochondrial CA VA isoform [2]. The parent compound itself is a moderate CA VA inhibitor (Ki = 785 nM) [1]. It serves as an essential, well-characterized starting material for medicinal chemistry groups synthesizing focused libraries aimed at identifying selective CA VA inhibitors as potential anti-obesity agents.

Sulfonamide Assay Control Standard

The well-defined pKa of 7.7 makes this compound an excellent standard for calibrating physicochemical assays or validating computational models predicting sulfonamide ionization and zinc binding [3]. Unlike highly potent clinical sulfonamides, its moderate binding affinity prevents it from saturating assay signals, and its unique selectivity fingerprint helps verify the identity of isozyme isoforms in complex biological samples.

Application

Selection Property

Validation Focus

Cytosolic CA pathway studies

Isozyme selectivity profile

CA II/CA IX selectivity ratio review

Medicinal chemistry synthesis

Core difluoromethanesulfonamide scaffold

Substituent impact on isoform selectivity

Biochemical assay calibration

Well-defined pKa range

pKa-dependent zinc binding verification

• [1] ChEMBL Database. Comprehensive activity profile for CHEMBL371870: Ki against CA I, CA II, CA VA, and CA IX. Accessed 2024. View Source
• [2] Cecchi, A., Taylor, S. D., Liu, Y., Hill, B., Vullo, D., Scozzafava, A., & Supuran, C. T. (2005). Carbonic anhydrase inhibitors: inhibition of the human isozymes I, II, VA, and IX with a library of substituted difluoromethanesulfonamides. Bioorganic & Medicinal Chemistry Letters, 15(23), 5192–5196. View Source
• [3] ChEMBL Database. Physicochemical data for CHEMBL371870. Standard value for pKa: 7.7. Source Document: J Med Chem, 2018. View Source